Cas no 857228-96-7 (4-(2-bromoethyl)-4-methyloxane)
4-(2-bromoethyl)-4-methyloxane Chemical and Physical Properties
Names and Identifiers
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- 4-(2-Bromoethyl)-4-methyltetrahydro-2H-pyran
- 2H-Pyran, 4-(2-bromoethyl)tetrahydro-4-methyl-
- 4-(2-bromoethyl)-4-methyloxane
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- Inchi: 1S/C8H15BrO/c1-8(2-5-9)3-6-10-7-4-8/h2-7H2,1H3
- InChI Key: ZEBDTWRAPBMGSX-UHFFFAOYSA-N
- SMILES: C1OCCC(CCBr)(C)C1
Experimental Properties
- Density: 1.3255 g/cm3(Temp: 21 °C)
- Boiling Point: 82-85 °C(Press: 2 Torr)
4-(2-bromoethyl)-4-methyloxane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1897330-1g |
4-(2-bromoethyl)-4-methyloxane |
857228-96-7 | 1g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1897330-5g |
4-(2-bromoethyl)-4-methyloxane |
857228-96-7 | 5g |
$3273.0 | 2023-09-18 | ||
| Enamine | EN300-1897330-10g |
4-(2-bromoethyl)-4-methyloxane |
857228-96-7 | 10g |
$4852.0 | 2023-09-18 | ||
| Enamine | EN300-1897330-0.05g |
4-(2-bromoethyl)-4-methyloxane |
857228-96-7 | 0.05g |
$948.0 | 2023-09-18 | ||
| Enamine | EN300-1897330-0.1g |
4-(2-bromoethyl)-4-methyloxane |
857228-96-7 | 0.1g |
$993.0 | 2023-09-18 | ||
| Enamine | EN300-1897330-0.25g |
4-(2-bromoethyl)-4-methyloxane |
857228-96-7 | 0.25g |
$1038.0 | 2023-09-18 | ||
| Enamine | EN300-1897330-0.5g |
4-(2-bromoethyl)-4-methyloxane |
857228-96-7 | 0.5g |
$1084.0 | 2023-09-18 | ||
| Enamine | EN300-1897330-1.0g |
4-(2-bromoethyl)-4-methyloxane |
857228-96-7 | 1g |
$1629.0 | 2023-06-01 | ||
| Enamine | EN300-1897330-2.5g |
4-(2-bromoethyl)-4-methyloxane |
857228-96-7 | 2.5g |
$2211.0 | 2023-09-18 | ||
| Enamine | EN300-1897330-5.0g |
4-(2-bromoethyl)-4-methyloxane |
857228-96-7 | 5g |
$4722.0 | 2023-06-01 |
4-(2-bromoethyl)-4-methyloxane Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-(2-bromoethyl)-4-methyloxane
Introduction to 4-(2-Bromoethyl)-4-methyloxane (CAS No. 857228-96-7)
4-(2-Bromoethyl)-4-methyloxane, with the CAS number 857228-96-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its bromoethyl and methyloxane functionalities, which contribute to its reactivity and utility in a wide range of chemical reactions.
The molecular structure of 4-(2-bromoethyl)-4-methyloxane consists of a seven-membered ring with a bromoethyl substituent and a methyl group. The presence of the bromine atom makes it an excellent leaving group, facilitating nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where the compound can serve as a building block for more complex molecules. Additionally, the methyloxane ring provides stability and rigidity to the molecule, which can be advantageous in certain applications.
In the context of pharmaceutical research, 4-(2-bromoethyl)-4-methyloxane has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize potential anticancer agents. The bromoethyl group can be readily modified to introduce functional groups that enhance the drug's efficacy and selectivity.
Beyond pharmaceuticals, 4-(2-bromoethyl)-4-methyloxane has found applications in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and copolymers. These materials can exhibit improved mechanical properties, thermal stability, and chemical resistance, making them valuable for use in industries such as electronics, automotive, and aerospace. A notable example is the development of high-performance coatings and adhesives using derivatives of this compound.
The synthesis of 4-(2-bromoethyl)-4-methyloxane typically involves a multi-step process that includes ring-opening reactions and functional group transformations. One common approach is to start with a cyclic ether precursor and introduce the bromoethyl group through a substitution reaction. This method allows for precise control over the final product's purity and yield. Recent advancements in catalytic methods have further optimized this process, reducing costs and environmental impact.
Safety considerations are an essential aspect when handling 4-(2-bromoethyl)-4-methyloxane. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure worker safety and environmental protection. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, storage should be in a well-ventilated area away from incompatible materials.
In conclusion, 4-(2-bromoethyl)-4-methyloxane (CAS No. 857228-96-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical properties make it an invaluable tool for researchers and scientists working on innovative solutions to complex problems. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.
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